tetraaluminium calcium heptaoxide

• CAS No.: 12004-88-5
• Molecular Formula: Al4CaO7
• Molecular Weight: 260.00 g/mol
• IUPAC Name: tetraaluminum;calcium;oxygen(2-)
• InChI: InChI=1S/4Al.Ca.7O/q4*+3;+2;7*-2
• InChI Key: UODRHRDSYFXFQO-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Al+3].[Al+3].[Ca+2]
• physical_description: Other Solid

Description

Tetraaluminium calcium heptaoxide, also known as calcium dialuminate, is an inorganic compound with the chemical formula Al₄CaO₇. It is a mineral known as grossite and is characterized by its high thermal stability and electrical conductivity. This compound is primarily used in the ceramics, glass, and paint industries due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Tetraaluminium calcium heptaoxide is typically synthesized by reacting a mixture of aluminum oxide and calcium oxide at high temperatures. The reaction proceeds as follows:

$$4 \text{Al}_2\text{O}_3 + \text{CaO} \rightarrow \text{Al}_4\text{CaO}_7$$4Al2​O3​+CaO→Al4​CaO7​

The reaction is carried out at temperatures above 1400°C to ensure complete formation of the compound. The resulting product is then cooled and ground to a fine powder.

Industrial Production Methods

In industrial settings, this compound is produced using rotary kilns or electric arc furnaces. The raw materials, aluminum oxide and calcium oxide, are fed into the kiln or furnace, where they are heated to the required temperature. The reaction is monitored to ensure complete conversion, and the final product is collected, cooled, and processed for various applications.

Chemical Reactions Analysis

Types of Reactions

Tetraaluminium calcium heptaoxide undergoes several types of chemical reactions, including:

Oxidation: It can react with oxygen at high temperatures to form aluminum oxide and calcium oxide.

Reduction: It can be reduced by carbon at high temperatures to produce aluminum metal and calcium carbide.

Substitution: It can undergo substitution reactions with other metal oxides to form mixed metal aluminates.

Common Reagents and Conditions

Oxidation: Requires high temperatures (above 1000°C) and an oxygen-rich environment.

Reduction: Requires high temperatures (above 1500°C) and a reducing agent such as carbon.

Substitution: Typically involves heating with other metal oxides at temperatures above 1200°C.

Major Products Formed

Oxidation: Aluminum oxide (Al₂O₃) and calcium oxide (CaO).

Reduction: Aluminum metal (Al) and calcium carbide (CaC₂).

Substitution: Mixed metal aluminates, depending on the substituting metal oxide.

Scientific Research Applications

Tetraaluminium calcium heptaoxide has several scientific research applications, including:

Chemistry: Used as a precursor for the synthesis of other aluminates and as a catalyst in various chemical reactions.

Biology: Investigated for its potential use in biomaterials and as a component in bioactive ceramics.

Medicine: Studied for its potential use in drug delivery systems and as a component in medical implants.

Industry: Used in the production of high-temperature ceramics, refractory materials, and as an additive in glass and paint formulations.

Mechanism of Action

The mechanism of action of tetraaluminium calcium heptaoxide involves its interaction with other compounds at high temperatures. It acts as a flux in ceramic and glass production, lowering the melting point of the mixture and facilitating the formation of a homogeneous product. In catalytic applications, it provides active sites for chemical reactions, enhancing the reaction rate and selectivity.

Comparison with Similar Compounds

Tetraaluminium calcium heptaoxide can be compared with other aluminates such as:

Calcium aluminate (CaAl₂O₄): Used in refractory materials and as a cement additive.

Magnesium aluminate (MgAl₂O₄): Used as a catalyst and in the production of spinel ceramics.

Zinc aluminate (ZnAl₂O₄): Used as a catalyst and in the production of transparent ceramics.

This compound is unique due to its high thermal stability and electrical conductivity, making it suitable for high-temperature applications and as a component in electronic materials.